Cas no 2171700-37-9 (2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-chlorobenzoic acid)

• Product Name: 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-chlorobenzoic acid
• CAS No: 2171700-37-9
• MF: C₃₃H₂₉ClN₂O₆
• MW: 585.046168088913
• CID: 5750484
• PubChem ID: 165819760
• Update Time: 2025-06-09

2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-chlorobenzoic acid
• EN300-1546191
• 2171700-37-9
• 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-chlorobenzoic acid

• Inchi： 1S/C33H29ClN2O6/c1-20(41-18-21-9-3-2-4-10-21)30(31(37)35-29-16-15-22(34)17-27(29)32(38)39)36-33(40)42-19-28-25-13-7-5-11-23(25)24-12-6-8-14-26(24)28/h2-17,20,28,30H,18-19H2,1H3,(H,35,37)(H,36,40)(H,38,39)
• InChI Key： XYMOZAZJTOJTSK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NC(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 584.1714143g/mol
• Monoisotopic Mass: 584.1714143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-chlorobenzoic acid

Introduction to 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-chlorobenzoic acid (CAS No. 2171700-37-9)

2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-chlorobenzoic acid (CAS No. 2171700-37-9) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its unique properties and potential applications in drug development. The compound features a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a chlorobenzoic acid moiety, making it a versatile candidate for various biochemical and therapeutic studies.

The benzyloxy group in the molecule serves as a protective group for the hydroxyl functionality, which can be selectively deprotected under mild conditions. This feature is particularly useful in synthetic routes where the hydroxyl group needs to be temporarily masked to avoid unwanted side reactions. The presence of the Fmoc protecting group on the amino functionality ensures that the amine is protected during synthetic manipulations, allowing for precise control over the reactivity of the molecule. The chlorobenzoic acid moiety, on the other hand, imparts additional functionality and reactivity to the molecule, making it suitable for conjugation with other biomolecules or for further derivatization.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of compounds with similar structural features. For instance, studies have shown that compounds containing Fmoc groups can be used as building blocks for peptide synthesis and can exhibit potent biological activities. The chlorobenzoic acid moiety has been explored for its anti-inflammatory and anticancer properties, making it an attractive target for drug discovery efforts.

The synthesis of 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-chlorobenzoic acid typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. Key steps in the synthesis include the formation of the amide bond between the butanamide and chlorobenzoic acid moieties, as well as the introduction of the benzyloxy and Fmoc protecting groups. Advanced techniques such as solid-phase synthesis and microwave-assisted reactions have been employed to optimize these processes, leading to more efficient and scalable synthetic routes.

The physical and chemical properties of this compound have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activity and potential applications.

In terms of biological activity, preliminary studies have indicated that 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-chlorobenzoic acid exhibits promising anti-inflammatory properties. In vitro assays have shown that it can effectively inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary in vivo studies in animal models have demonstrated its ability to reduce inflammation and alleviate pain, suggesting its potential as a novel anti-inflammatory agent.

Beyond its anti-inflammatory properties, this compound has also shown potential in cancer research. Studies have indicated that it can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activity of protein kinases such as AKT and ERK, which are often overactive in cancer cells. This selective targeting mechanism may reduce side effects associated with traditional chemotherapy agents.

The development of new drugs based on this compound is an active area of research. Ongoing clinical trials are evaluating its safety and efficacy in treating various inflammatory diseases and cancers. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or interactions with other medications.

In conclusion, 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-chlorobenzoic acid (CAS No. 2171700-37-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its biological activities and therapeutic potential. As research continues to advance, this compound may play a significant role in the development of new treatments for inflammatory diseases and cancer.